Cas no 2228820-49-1 (O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine)

• Product Name: O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine
• CAS No: 2228820-49-1
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5879889
• PubChem ID: 165857355
• Update Time: 2025-05-19

O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine
• O-[2-(4-fluoropyridin-2-yl)ethyl]hydroxylamine
• EN300-1782046
• 2228820-49-1

• Inchi： 1S/C7H9FN2O/c8-6-1-3-10-7(5-6)2-4-11-9/h1,3,5H,2,4,9H2
• InChI Key： JTFUBKCZTGQRDV-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CCON

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine

O-2-(4-Fluoropyridin-2-yl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(4-Fluoropyridin-2-yl)ethylhydroxylamine, also known by its CAS number 2228820-49-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of hydroxylamines, which are widely used in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of the 4-fluoropyridin-2-yl group introduces interesting electronic and steric effects, making this compound a valuable building block for further chemical modifications.

The structure of O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine consists of a pyridine ring substituted with a fluorine atom at the 4-position and an ethyl group attached to the hydroxylamine moiety. This arrangement not only enhances the compound's stability but also imparts unique reactivity. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates. For instance, researchers have explored its use in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents.

One of the most promising applications of O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine lies in its ability to act as a versatile nucleophile. Its reactivity towards electrophilic centers makes it an ideal candidate for various coupling reactions, including nucleophilic aromatic substitution and conjugate additions. These reactions are pivotal in organic synthesis, enabling the creation of complex molecular architectures with high precision. Furthermore, the compound's compatibility with modern catalytic systems has been demonstrated in several high-profile studies, underscoring its utility in green chemistry approaches.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine. Quantum mechanical calculations have revealed that the fluorine substitution at the pyridine ring significantly alters the electron density distribution, thereby influencing the compound's reactivity. This understanding has paved the way for more efficient synthetic strategies and has also shed light on potential optimization pathways for its use in industrial settings.

In terms of biological activity, O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate key biological pathways makes it a valuable asset in medicinal chemistry. For example, studies have demonstrated its potential as an inhibitor of enzymes involved in cancer progression and inflammation. These findings highlight the compound's potential to contribute to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution using appropriate leaving groups or through palladium-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and environmental considerations. Recent innovations in catalysis have enabled more efficient and sustainable syntheses, further enhancing the compound's accessibility for research and commercial applications.

From a materials science perspective, O-2-(4-fluoropyridin-2-yl)ethylhydroxylamine has been explored as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a useful ligand in constructing porous materials with applications in gas storage, catalysis, and sensing technologies. Researchers have reported encouraging results regarding its performance in these areas, suggesting that further exploration could unlock new opportunities for material innovation.

In conclusion, O-CAS No 176575381 (O-CAS No 176575381), or O-CAS No 176575381 (O-CAS No 176575381), stands out as a versatile and multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors. As ongoing studies continue to uncover new facets of this compound's potential, it is likely to play an increasingly important role in both academic and industrial settings.